Cas no 1421261-37-1 (Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate)

Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate is a heterocyclic ester compound featuring a 1,2,4-oxadiazole ring substituted with an ethyl group at the 3-position and a benzoate moiety at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The oxadiazole ring contributes to its potential as a bioisostere for amide or ester functionalities, enhancing metabolic stability in drug design. The ethyl substitution offers tunable lipophilicity, while the methyl ester group provides a handle for further derivatization. Its well-defined synthetic route ensures consistent purity, supporting reproducible research and development workflows.
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate structure
1421261-37-1 structure
Product Name:Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
CAS No:1421261-37-1
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD18384922
CID:4699457
PubChem ID:73995175
Update Time:2025-06-15

Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
    • 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzic acid methyl ester
    • 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid methyl ester
    • 1421261-37-1
    • MFCD18384922
    • AKOS027448398
    • Methyl4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
    • CS-0446055
    • AS-8764
    • MDL: MFCD18384922
    • Inchi: 1S/C12H12N2O3/c1-3-10-13-11(17-14-10)8-4-6-9(7-5-8)12(15)16-2/h4-7H,3H2,1-2H3
    • InChI Key: ZEDYJJCOGRSZFM-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=O)OC)=CC=2)=NC(CC)=N1

Computed Properties

  • Exact Mass: 232.08479225g/mol
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2
  • XLogP3: 2.5

Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR110547-1g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
1421261-37-1
1g
£170.00 2025-02-19
Apollo Scientific
OR110547-5g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
1421261-37-1
5g
£680.00 2025-02-19
abcr
AB351123-1 g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; .
1421261-37-1 95%
1g
€221.00 2023-04-26
Chemenu
CM503743-1g
Methyl4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
1421261-37-1 97%
1g
$260 2023-02-18
Chemenu
CM503743-5g
Methyl4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
1421261-37-1 97%
5g
$772 2023-02-18
abcr
AB351123-5 g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; .
1421261-37-1 95%
5g
€770.00 2023-04-26
abcr
AB351123-1g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; .
1421261-37-1 95%
1g
€218.00 2024-04-19
abcr
AB351123-5g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, 95%; .
1421261-37-1 95%
5g
€752.00 2024-04-19
Ambeed
A551071-5g
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate
1421261-37-1 97%
5g
$781.0 2024-04-23

Additional information on Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate

Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate (CAS No. 1421261-37-1): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate, identified by its unique Chemical Abstracts Service number CAS No. 1421261-37-1, is a compound of significant interest in the field of chemical biology. This molecule, featuring a benzoate core linked to an 3-ethyl-1,2,4-oxadiazol-5-yl moiety, has garnered attention due to its potential applications in pharmaceutical research and drug development. The structural characteristics of this compound make it a promising candidate for further exploration in various biological pathways and therapeutic interventions.

The benzoate group is a well-known pharmacophore in medicinal chemistry, often contributing to the bioavailability and binding affinity of bioactive molecules. In contrast, the 3-ethyl-1,2,4-oxadiazol-5-yl fragment introduces a heterocyclic ring system that is frequently employed in the design of bioactive compounds. This particular oxadiazole derivative has been studied for its potential role in modulating biological processes, particularly those involving inflammation and oxidative stress. The combination of these structural elements in Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate suggests a multifaceted approach to drug discovery.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 3-ethyl-1,2,4-oxadiazol-5-yl group in Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in pathological conditions. Studies have demonstrated that this moiety can interact with biological targets in a manner that may lead to the development of new drugs with improved efficacy and reduced side effects.

In the context of current research, Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate has been investigated for its potential role in anti-inflammatory and antioxidant therapies. The oxadiazole ring is known for its ability to scavenge free radicals and inhibit inflammatory pathways. This property makes it a valuable component in the development of compounds aimed at treating chronic inflammatory diseases and oxidative stress-related disorders. The benzoate moiety further enhances the compound's pharmacological profile by improving its solubility and bioavailability.

The synthesis of Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the 3-ethyl-1,2,4-oxadiazol-5-yl group into the benzoate framework requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for further investigation.

The pharmacological activity of Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate has been evaluated through both in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to modulate key biological pathways associated with inflammation and oxidative stress. The compound's interaction with specific enzymes and receptors has been characterized using advanced spectroscopic techniques and computational modeling approaches.

In vivo studies have demonstrated that Methyl 4-(3-ethyl-1,xadiazol

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.